Cas no 201612-61-5 (Octanoate-)

• Product Name: Octanoate-
• CAS No: 201612-61-5
• MF: C₈H₁₅NaO₂
• MW: 167.185928583145
• MDL: MFCD00084072
• CID: 240923
• PubChem ID: 24872558
• Update Time: 2025-05-28

Octanoate- Chemical and Physical Properties

Names and Identifiers

• Octanoic-1-13C acid,sodium salt (1:1)
• Sodium Octoate-1-13C
• Octanoate-
• Octanoate-13C (sodium)
• SCHEMBL1332721
• Sodium caprylate-1-13C
• CS-0375785
• J-013079
• sodium;(113C)octanoate
• HY-W015339S
• 201612-61-5
• MFCD00084072
• Sodium caprylate, 1-C-13
• Q27281840
• Sodium octanoate-1-13C
• Sodium octanoate-1-(sup 13)C
• K216HQ0FFU
• UNII-K216HQ0FFU
• Sodium octanoate C-13, 1-
• BIA61261
• sodium octanoate c-13
• Octanoate-13C sodium
• DA-56380

• MDL： MFCD00084072
• Inchi： 1S/C8H16O2.Na/c1-2-3-4-5-6-7-8(9)10;/h2-7H2,1H3,(H,9,10);/q;+1/p-1/i8+1;
• InChI Key： BYKRNSHANADUFY-IYWRZBIASA-M
• SMILES： [Na+].[O-][13C](CCCCCCC)=O

Computed Properties

• Exact Mass: 167.10032883g/mol
• Monoisotopic Mass: 167.10032883g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 94.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Color/Form: solid
• Melting Point: >300 °C(lit.)
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity

Octanoate- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents